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Compound Name:

(trifluoromethyl)phenyllacetamide
CAS No.: 419534-37-5

Cat. No.: B1607583
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Focus: Synthesis and Application of N-[4-(Trifluoromethyl)phenyl]cyanoacetamide Derivatives

Introduction: A Versatile Scaffold in Modern Drug
Discovery

2-Cyano-N-[4-(trifluoromethyl)phenyl]acetamide (CAS RN: 24522-30-3) is a highly
functionalized organic compound that has emerged as a critical building block in
pharmaceutical synthesis.[1][2] Its value lies in the unique combination of three key structural
motifs: an activated methylene group adjacent to a nitrile, an amide linkage, and a
trifluoromethylphenyl ring. The trifluoromethyl (-CF3) group is particularly significant in
medicinal chemistry; its strong electron-withdrawing nature and lipophilicity can enhance a
molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.

[3]
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While this guide focuses on the well-documented 4-(trifluoromethyl)phenyl isomer due to its
established role in the synthesis of major commercial drugs, the principles and protocols
described are directly applicable to other isomers, such as the 2-(trifluoromethyl)phenyl variant.
The choice of isomer is a fundamental decision in drug design, allowing chemists to fine-tune
the spatial arrangement and electronic properties of the final active pharmaceutical ingredient
(API). This compound is not merely a reactant; it is a strategic intermediate enabling the
construction of complex heterocyclic systems and other scaffolds of therapeutic interest. Its
most prominent application is as a direct precursor to the immunomodulatory drug
Teriflunomide and its prodrug, Leflunomide.[4]

Physicochemical Properties

Property Value Source
Molecular Formula C10H7F3N20 [5]
Molecular Weight 228.17 g/mol [5]
Appearance White to light yellow

powder/crystal
Melting Point 194.0t0 198.0 °C
Purity (Typical) >98.0% (GC)
CAS Number 24522-30-3 [5]

Core Application: Synthesis of Teriflunomide

The primary utility of 2-cyano-N-[4-(trifluoromethyl)phenyllacetamide is demonstrated in its
conversion to Teriflunomide, the active metabolite of Leflunomide. This transformation
showcases the reactivity of the activated methylene group, which can be readily alkylated or
acylated.

Mechanism and Rationale

The synthesis involves the deprotonation of the a-carbon (the carbon between the cyano and
carbonyl groups) using a strong, non-nucleophilic base like sodium hydride (NaH). This creates
a highly reactive carbanion (enolate). This nucleophile then attacks an acylating agent, such as
acetyl chloride, in a classic acylation reaction. The resulting intermediate rapidly tautomerizes
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to form the more stable enol, yielding the final product. The choice of NaH is critical; it is a
powerful base capable of irreversibly deprotonating the weakly acidic methylene protons,
driving the reaction to completion.

Step 1: Deprotonation Step 2: Acylation & Tautomerization
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Caption: Synthetic pathway from the intermediate to Teriflunomide.

Protocol 1: Synthesis of Teriflunomide

This protocol details the conversion of 2-cyano-N-[4-(trifluoromethyl)phenyllacetamide to
Teriflunomide, adapted from established patent literature.[6]

Materials and Reagents
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Reagent M.W. Quantity Moles (mol) Eq.
2-Cyano-N-[4-
(trifluoromethyl)p  228.17 10.0g 0.0438 1.0
henyllacetamide
Sodium Hydride
(60% dispersion 24.00 193¢ 0.0482 11
in mineral oil)
Acetyl Chloride 78.50 3.78 g (3.42 mL) 0.0482 1.1
Anhydrous
Tetrahydrofuran - 150 mL - -
(THF)
Ethyl Acetate - 100 mL - -
1M Hydrochloric
. - 50 mL - -

Acid
Saturated
Sodium

, - 50 mL - -
Bicarbonate
Solution
Brine - 50 mL - -

Step-by-Step Methodology

e Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (1.93 g)

to a dry 250 mL three-neck flask equipped with a magnetic stirrer, thermometer, and

dropping funnel. Wash the NaH dispersion with anhydrous hexane (2 x 10 mL) to remove

mineral oil, decanting the hexane carefully. Add anhydrous THF (50 mL).

o Substrate Addition: Dissolve 2-cyano-N-[4-(trifluoromethyl)phenyl]lacetamide (10.0 g) in

anhydrous THF (100 mL) and add it dropwise to the NaH suspension over 30 minutes,

maintaining the temperature below 10°C using an ice bath. Rationale: This controlled

addition prevents a dangerous exotherm and uncontrolled hydrogen gas evolution.
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e Enolate Formation: Allow the mixture to stir at room temperature for 1 hour after the addition
is complete. The formation of the sodium salt of the enolate should result in a homogenous
or slightly slurry-like mixture.

o Acylation: Cool the reaction mixture back to 0-5°C. Add acetyl chloride (3.42 mL) dropwise
over 20 minutes, ensuring the temperature does not exceed 10°C. Rationale: Acetyl chloride
is highly reactive; slow addition prevents side reactions and controls the exotherm.

e Reaction Monitoring (IPC): After stirring for 1-2 hours at room temperature, monitor the
reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC). A typical TLC system would be 7:3 Hexane:Ethyl Acetate. The
disappearance of the starting material spot indicates reaction completion.

e Workup - Quenching: Carefully quench the reaction by slowly adding it to 100 mL of ice-cold
water. Caution: This must be done slowly in a well-ventilated fume hood as unreacted NaH
will react violently with water.

o Workup - Extraction: Acidify the aqueous mixture to pH ~2-3 with 1M HCI. Extract the
product with ethyl acetate (2 x 50 mL).

o Workup - Washing: Combine the organic layers and wash sequentially with saturated sodium
bicarbonate solution (50 mL) and brine (50 mL). Dry the organic layer over anhydrous
sodium sulfate.

« |solation and Purification: Filter the drying agent and concentrate the organic solvent under
reduced pressure. The crude Teriflunomide can be purified by recrystallization from a
suitable solvent like ethyl acetate or an isopropanol/water mixture to yield a pure white solid.

[6][7]

Protocol 2: Synthesis of the Intermediate

This protocol describes a common method for synthesizing the title intermediate from 4-
(trifluoromethyl)aniline and cyanoacetic acid, utilizing a carbodiimide coupling agent.[6]
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Caption: Experimental workflow for the synthesis of the intermediate.

Materials and Reagents @@

Reagent M.W. Quantity Moles (mol) Eq.
4-

(Trifluoromethyl) 161.13 10.0g 0.0621 1.0
aniline

Cyanoacetic Acid  85.06 5.82¢ 0.0683 1.1

Dicyclohexylcarb

o 206.33 1419 0.0683 11
odiimide (DCC)

Ethyl Acetate - 200 mL - -

Step-by-Step Methodology

e Setup: To a 500 mL round-bottom flask, add 4-(trifluoromethyl)aniline (10.0 g) and
cyanoacetic acid (5.82 g). Dissolve the solids in ethyl acetate (150 mL).

o Coupling Agent Addition: Cool the solution to 0-5°C in an ice bath. Separately, dissolve
dicyclohexylcarbodiimide (DCC) (14.1 g) in ethyl acetate (50 mL). Add this DCC solution
dropwise to the reaction mixture over 30 minutes. Rationale: DCC is a potent dehydrating
agent that facilitates amide bond formation. A white precipitate of dicyclohexylurea (DCU) will
form as the reaction proceeds.

o Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2-4
hours.
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e Monitoring (IPC): Monitor the consumption of the aniline starting material by TLC (e.g., 1:1
Hexane:Ethyl Acetate).

e Workup: Once the reaction is complete, filter the solid DCU byproduct and wash the filter
cake with a small amount of cold ethyl acetate.

 Purification: Combine the filtrates and concentrate under reduced pressure. The resulting
crude solid can be purified by recrystallization from isopropanol or ethanol/water to yield the
pure 2-cyano-N-[4-(trifluoromethyl)phenyllacetamide.[6][7]

Safety and Handling

2-Cyano-N-[4-(trifluoromethyl)phenyllacetamide is a hazardous substance and must be
handled with appropriate precautions.

e Hazard Classification: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin
and serious eye irritation. May cause respiratory irritation.[5][8]

e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[8][9] All manipulations should be performed in a certified chemical fume hood to
avoid inhalation of dust.[8]

o Handling: Avoid breathing dust.[8] Wash hands thoroughly after handling.[8] Ensure
adequate ventilation.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]
Recommended storage temperature is <15°C.

o First Aid:

o

If Swallowed: Call a poison center or doctor. Rinse mouth.[8]

o

If on Skin: Wash with plenty of soap and water.[8]

[¢]

If Inhaled: Remove person to fresh air.[8]

[¢]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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